Cas no 2138279-21-5 (1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl-)

• Product Name: 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl-
• CAS No: 2138279-21-5
• MF: C₁₃H₉ClF₂
• MW: 238.660369634628
• CID: 5279853
• Update Time: 2025-10-10

1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl-

• Inchi： 1S/C13H9ClF2/c1-8-2-3-9(6-12(8)15)11-5-4-10(14)7-13(11)16/h2-7H,1H3
• InChI Key： IXJCJZVZCXSRBH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(F)=C2)=CC=C(Cl)C=C1F

Additional information on 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl-

Introduction to 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- (CAS No. 2138279-21-5)

1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- (CAS No. 2138279-21-5) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its unique molecular structure and functional groups, offers a wide range of applications in the development of pharmaceuticals and materials science. The following sections provide a comprehensive overview of its properties, synthesis methods, and potential applications.

The molecular formula of 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- is C₁₃H₉ClF₂. Its molecular weight is approximately 250.66 g/mol. The compound features a biphenyl core with specific substituents: a chlorine atom at the 4-position of one phenyl ring and fluorine atoms at the 2 and 3' positions of the other phenyl ring, along with a methyl group at the 4' position. This unique arrangement of functional groups imparts distinct chemical and physical properties to the molecule.

In terms of physical properties, 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- is a solid at room temperature with a melting point ranging from 75°C to 80°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The synthesis of 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- can be achieved through several methods. One common approach involves the coupling reaction of substituted aryl halides using transition metal catalysts such as palladium. For instance, the Suzuki-Miyaura coupling reaction can be employed to couple a 4-chlorophenylboronic acid with a 2,3-difluoro-4'-methylphenyl halide in the presence of a palladium catalyst and a base like potassium carbonate. This method offers high yields and good selectivity for the desired product.

1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- has been studied extensively for its potential applications in medicinal chemistry. Recent research has focused on its use as an intermediate in the synthesis of novel pharmaceutical compounds. The presence of chlorine and fluorine atoms can influence the pharmacological properties of drugs by affecting their lipophilicity and metabolic stability. For example, these substituents can enhance the ability of a drug to cross biological membranes and improve its bioavailability.

In addition to its role in drug development, 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- has shown promise in materials science. Its rigid biphenyl core and electron-withdrawing substituents make it an attractive candidate for the design of functional materials such as liquid crystals and organic semiconductors. These materials have potential applications in display technologies and electronic devices.

The environmental impact of 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- is another area of interest. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that it has low toxicity and is readily biodegradable under aerobic conditions. However, further research is needed to fully understand its environmental fate and effects.

In conclusion, 1,1'-Biphenyl, 4-chloro-2,3'-difluoro-4'-methyl- (CAS No. 2138279-21-5) is a versatile compound with significant potential in various scientific fields. Its unique molecular structure and functional groups make it an important intermediate in pharmaceutical synthesis and a promising material for advanced technological applications. Ongoing research continues to uncover new possibilities for this intriguing compound.